2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide]

• IUPAC Name: 2-[2-oxo-2-[2-(thiophen-2-ylmethylidene)hydrazinyl]ethoxy]-N-(thiophen-2-ylmethylideneamino)acetamide
• InChI: InChI=1S/C14H14N4O3S2/c19-13(17-15-7-11-3-1-5-22-11)9-21-10-14(20)18-16-8-12-4-2-6-23-12/h1-8H,9-10H2,(H,17,19)(H,18,20)
• InChI Key: YIVDPJBVBNYJQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C=NNC(=O)COCC(=O)NN=CC2=CC=CS2
• Molecular Formula: C14H14N4O3S2
• Molecular Weight: 350.4 g/mol

Description

2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide], also known as OTAA, is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] is not fully understood. However, it has been suggested that 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] may exert its biological effects by inhibiting the activity of enzymes involved in various cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungal and bacterial strains, and reduce the replication of certain viruses. 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] has also been shown to have antioxidant properties and to be able to scavenge free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] in lab experiments is its low toxicity. It has been shown to have low cytotoxicity in various cell lines, making it a promising candidate for further study. However, one of the limitations of using 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] is its poor solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several potential future directions for the study of 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide]. One area of interest is the development of 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide]-based fluorescent probes for the detection of metal ions. Another area of interest is the investigation of the mechanism of action of 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] and its potential use as a therapeutic agent for various diseases. Additionally, further studies are needed to determine the optimal conditions for the use of 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] in lab experiments, such as the appropriate concentration and experimental setup.

Synthesis Methods

2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] can be synthesized through a simple two-step reaction process. In the first step, 2-thiophenecarboxaldehyde is reacted with hydrazine hydrate to form 2-thienylmethylenehydrazine. In the second step, 2-thienylmethylenehydrazine is reacted with ethyl acetoacetate in the presence of a catalytic amount of acetic acid to form 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide].

Scientific Research Applications

2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] has been studied extensively for its potential applications in various fields of scientific research. It has been shown to have anticancer, antifungal, antiviral, and antibacterial properties. 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] has also been studied for its potential use as a fluorescent probe for the detection of metal ions.